N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-1,3-thiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C17H9F2N3OS2/c18-9-4-3-5-10(19)14(9)15(23)22-17-21-12(8-24-17)16-20-11-6-1-2-7-13(11)25-16/h1-8H,(H,21,22,23)
• InChI Key: WALRJKWKSTZGHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CSC(=N3)NC(=O)C4=C(C=CC=C4F)F
• Molecular Formula: C17H9F2N3OS2
• Molecular Weight: 373.4 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)thiazol-2-yl)-2,6-difluorobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

Anti-Tubercular Activity

Benzothiazole derivatives have gained attention as potential anti-tubercular agents. Recent synthetic developments highlight their inhibitory activity against Mycobacterium tuberculosis (M. . Researchers have compared the inhibitory concentrations of these newly synthesized molecules with standard reference drugs. The structure-activity relationships of these derivatives, along with molecular docking studies, aim to identify potent inhibitors targeting the DprE1 enzyme.

Antimicrobial Properties

Benzothiazole-based compounds have diverse antimicrobial applications. They serve as:

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Anticancer Potential

. Their mechanism of action and specific targets warrant investigation.

Anti-Inflammatory Effects

. Understanding their mode of action could lead to novel therapeutic strategies.

Optical Materials and Biological Potential

. These compounds may find applications beyond traditional drug development.

Other Potential Applications

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Mechanism of Action

Target of Action

Benzothiazole derivatives have been associated with a wide range of biological activities such as inhibition of ubiquitin ligase, selective cytotoxicity against tumorigenic cell lines, and prophylaxis and treatment of rotavirus infections .

Mode of Action

It’s known that benzothiazole derivatives can interact with their targets through various mechanisms, including hydrogen bonding and π-π stacking .

Biochemical Pathways

Benzothiazole derivatives have been found to exhibit anti-tubercular activity, suggesting they may affect pathways related to the growth and survival of mycobacterium tuberculosis .

Pharmacokinetics

The lipophilicity of benzothiazole derivatives can influence their bioavailability .

Result of Action

Benzothiazole derivatives have been found to exhibit potent activity against mycobacterium tuberculosis, suggesting they may inhibit the growth of this bacterium .

Action Environment

The luminescent properties of benzothiazole derivatives can be influenced by the environment, suggesting that environmental factors may also influence their biological activity .